Cas no 858717-44-9 (Benzenepropanoic acid,4-(ethoxycarbonyl)-, methyl ester)

• Product Name: Benzenepropanoic acid,4-(ethoxycarbonyl)-, methyl ester
• CAS No: 858717-44-9
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 717964
• Update Time: 2024-01-31

Benzenepropanoic acid,4-(ethoxycarbonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-(ethoxycarbonyl)-, methyl ester
• Benzenepropanoic acid, 4-(ethoxycarbonyl)-, methyl ester (9CI)
• Benzenepropanoic acid, 4-(ethoxycarbonyl)-, methyl ester

• Inchi： 1S/C13H16O4/c1-3-17-13(15)11-7-4-10(5-8-11)6-9-12(14)16-2/h4-5,7-8H,3,6,9H2,1-2H3
• InChI Key： PVVDPZHESUDBKJ-UHFFFAOYSA-N
• SMILES： C1(CCC(OC)=O)=CC=C(C(OCC)=O)C=C1

Computed Properties

• Exact Mass: 236.105
• Monoisotopic Mass: 236.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 331.1±25.0 °C(Predicted)